1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(6-methylbenzo[d]thiazol-2-yl)azetidine-3-carboxamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C19H17N7OS/c1-12-3-4-14-15(7-12)28-19(23-14)24-18(27)13-9-25(10-13)16-8-17(21-11-20-16)26-6-2-5-22-26/h2-8,11,13H,9-10H2,1H3,(H,23,24,27)
• InChI Key: OPWJYBMOPAUKHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3CN(C3)C4=NC=NC(=C4)N5C=CC=N5
• Molecular Formula: C19H17N7OS
• Molecular Weight: 391.5 g/mol
• CAS No.: 2034281-07-5

Description

The compound “1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(6-methylbenzo[d]thiazol-2-yl)azetidine-3-carboxamide” is a heterocyclic compound. Heterocyclic compounds are widely used in the development of new drugs due to their broad range of chemical and biological properties.

Scientific Research Applications

Synthesis and Biological Activity

Several studies have focused on the synthesis and evaluation of pyrazolo[3,4-d]pyrimidine derivatives, highlighting their significance in medicinal chemistry due to their biological activities. For instance, pyrazolo[3,4-d]pyrimidines have been synthesized and tested against viruses and tumor cells, with specific analogues showing significant activity against measles in vitro and moderate antitumor activity against leukemia cell lines (Petrie et al., 1985).

Anticancer and Anti-inflammatory Agents

Novel compounds within this structural realm have been identified as promising anticancer and anti-inflammatory agents. For example, novel pyrazolopyrimidines derivatives were synthesized and demonstrated both anticancer and anti-5-lipoxygenase activities, indicating their dual therapeutic potential (Rahmouni et al., 2016).

Antimicrobial Evaluation

Derivatives of pyrazolo[3,4-d]pyrimidin-4(5H)-ones have been evaluated for their antimicrobial properties, with some compounds showing promising results against various bacterial and fungal strains. This indicates the potential utility of these compounds in addressing infectious diseases (Verma & Verma, 2022).

Antioxidant Activity

Research into pyrazolopyrimidine and its derivatives has also extended into evaluating their antioxidant properties. Novel indole-based heterocycles paired with pyrazole moieties have shown significant antioxidant activities, suggesting their utility in mitigating oxidative stress-related pathologies (Aziz et al., 2021).

Antifungal and Antiviral Applications

The synthesis of pyrazolo[1,5-a]pyrimidines as structural analogues of systemic fungicides like carboxin demonstrates the chemical class's potential in agricultural sciences, with certain derivatives exhibiting high levels of fungicidal activity against Basidiomycete species (Huppatz, 1985).

Future Directions

Heterocyclic compounds like this one have a broad range of chemical and biological properties, making them important in the development of new drugs. Therefore, future research could focus on exploring the potential applications of this compound in drug development.